Cas no 924063-42-3 (N-[3-(diethylcarbamoyl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-[3-(diethylcarbamoyl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 924063-42-3
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 6065691
• PubChem ID: 17397498
• Update Time: 2025-10-28

N-[3-(diethylcarbamoyl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26589846
• AKOS034035792
• N-[3-(diethylcarbamoyl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• Z27991004
• 924063-42-3

• Inchi： 1S/C18H21N3O2S/c1-4-21(5-2)18(23)13-8-6-9-14(12-13)20-16(22)15-10-7-11-19-17(15)24-3/h6-12H,4-5H2,1-3H3,(H,20,22)
• InChI Key： XGLHAFIJOCQSHL-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1=CC=CC(=C1)C(N(CC)CC)=O)=O

Computed Properties

• Exact Mass: 343.13544809g/mol
• Monoisotopic Mass: 343.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[3-(diethylcarbamoyl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide

Comprehensive Overview of N-[3-(diethylcarbamoyl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 924063-42-3)

N-[3-(diethylcarbamoyl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide, with the CAS number 924063-42-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyridine carboxamides, which are known for their diverse biological activities. The presence of both diethylcarbamoyl and methylsulfanyl functional groups in its structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's molecular structure, characterized by a pyridine ring and an amide linkage, suggests potential applications in drug development, particularly in targeting enzyme inhibition or receptor modulation. Recent studies have highlighted the role of similar pyridine derivatives in addressing metabolic disorders and inflammatory conditions, aligning with current trends in precision medicine. Researchers are particularly intrigued by its potential as a small molecule inhibitor, a topic frequently searched in academic and industrial databases.

In the context of green chemistry and sustainable synthesis, N-[3-(diethylcarbamoyl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide has been evaluated for its synthetic pathways. Optimizing its production to reduce environmental impact is a growing focus, reflecting broader industry shifts toward eco-friendly methodologies. This aligns with frequent searches for green synthesis and sustainable pharmaceuticals, indicating its relevance to contemporary scientific discourse.

From a pharmacokinetic perspective, the compound's lipophilicity and bioavailability are critical parameters under investigation. These properties are often queried in relation to drug design, as they influence absorption and distribution in biological systems. The methylsulfanyl moiety, in particular, may enhance membrane permeability, a feature highly sought after in CNS-targeting drugs—a hot topic in neurology research.

The compound's spectroscopic characterization, including NMR and mass spectrometry data, has been documented in peer-reviewed literature, addressing common queries about its analytical validation. Such details are vital for quality control in pharmaceutical manufacturing, another area of high search volume among professionals. Additionally, its stability under various pH conditions is frequently studied, given the importance of formulation science in drug development.

Emerging applications of CAS 924063-42-3 extend to cancer research, where its structural analogs have shown promise in preclinical models. This connection to oncology resonates with widespread public interest in innovative cancer therapies, as evidenced by search trends. While direct clinical data may be limited, its mechanism of action—potentially involving kinase inhibition—positions it as a candidate for further exploration in targeted therapy pipelines.

In summary, N-[3-(diethylcarbamoyl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide represents a multifaceted compound with implications across drug discovery, sustainable chemistry, and disease research. Its structural features and evolving applications make it a compelling subject for both academic and industrial audiences, addressing frequently searched themes in modern science.